Cas no 1609672-11-8 (Benzoic acid, 5-amino-2-(trifluoromethyl)-, ethyl ester)

• Product Name: Benzoic acid, 5-amino-2-(trifluoromethyl)-, ethyl ester
• CAS No: 1609672-11-8
• MF: C₁₀H₁₀F₃NO₂
• MW: 233.187113285065
• CID: 6360415
• PubChem ID: 125045932
• Update Time: 2025-10-30

Benzoic acid, 5-amino-2-(trifluoromethyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 5-amino-2-(trifluoromethyl)-, ethyl ester
• Ethyl5-amino-2-(trifluoromethyl)benzoate
• 1609672-11-8
• EN300-6511114
• Ethyl 5-amino-2-(trifluoromethyl)benzoate
• VVRPWCMJGMXHKV-UHFFFAOYSA-N

• Inchi： 1S/C10H10F3NO2/c1-2-16-9(15)7-5-6(14)3-4-8(7)10(11,12)13/h3-5H,2,14H2,1H3
• InChI Key： VVRPWCMJGMXHKV-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC(N)=CC=C1C(F)(F)F

Computed Properties

• Exact Mass: 233.06636305g/mol
• Monoisotopic Mass: 233.06636305g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.298±0.06 g/cm3(Predicted)
• Boiling Point: 319.7±42.0 °C(Predicted)
• pka: 1.66±0.10(Predicted)

Additional information on Benzoic acid, 5-amino-2-(trifluoromethyl)-, ethyl ester

Benzoic acid, 5-amino-2-(trifluoromethyl)-, ethyl ester (CAS No. 1609672-11-8): A Comprehensive Overview in Modern Chemical Biology

Benzoic acid, 5-amino-2-(trifluoromethyl)-, ethyl ester, identified by its Chemical Abstracts Service (CAS) number 1609672-11-8, is a fluorinated aromatic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its ethyl ester functional group and the presence of both amino and trifluoromethyl substituents, exhibits unique chemical properties that make it a valuable scaffold for the development of novel bioactive molecules.

The structural motif of 5-amino-2-(trifluoromethyl)benzoic acid ethyl ester combines the versatility of the benzene ring with the electron-withdrawing effects of the trifluoromethyl group and the electron-donating properties of the amino group. This combination not only influences its electronic distribution but also enhances its potential as a pharmacophore in drug design. The ethyl ester moiety further modulates its solubility and metabolic stability, making it an attractive candidate for further derivatization and optimization.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their enhanced binding affinity and metabolic stability compared to their non-fluorinated counterparts. The introduction of fluorine atoms into aromatic rings can significantly alter the physicochemical properties of molecules, leading to improved pharmacokinetic profiles. Specifically, the trifluoromethyl group in Benzoic acid, 5-amino-2-(trifluoromethyl)-, ethyl ester contributes to increased lipophilicity and resistance to metabolic degradation, which are critical factors in drug development.

The amino group in this compound serves as a hydrogen bond acceptor and donor, which is essential for interactions with biological targets such as proteins and enzymes. This dual functionality allows for the design of molecules that can effectively engage with biological systems through multiple binding modes. The presence of both amino and trifluoromethyl groups makes this compound a versatile building block for the synthesis of more complex derivatives with tailored biological activities.

Recent studies have highlighted the potential of 5-amino-2-(trifluoromethyl)benzoic acid ethyl ester as a precursor in the development of novel therapeutic agents. For instance, researchers have explored its utility in designing inhibitors targeting various enzymatic pathways involved in inflammation and cancer. The fluorinated aromatic core provides a rigid scaffold that can be modified to enhance binding specificity to target proteins. Additionally, the amino group allows for further functionalization through amide bond formation, enabling the creation of peptidomimetics and other bioactive molecules.

The ethyl ester group in Benzoic acid, 5-amino-2-(trifluoromethyl)-, ethyl ester also plays a crucial role in determining its reactivity and stability. Ethyl esters are generally more stable under physiological conditions compared to free carboxylic acids, which makes them favorable for drug candidates. Moreover, they can be easily converted into other functional groups such as carboxylic acids or amides through hydrolysis or amidation reactions, respectively. This flexibility allows chemists to fine-tune the properties of derived compounds to meet specific pharmacological requirements.

In the context of medicinal chemistry, the synthesis of fluorinated benzoic acid derivatives has been extensively studied due to their broad spectrum of biological activities. For example, compounds containing trifluoromethyl groups have shown promise in treating neurological disorders by modulating neurotransmitter receptor activity. The amino group further extends these possibilities by enabling interactions with acidic residues on protein targets. Together, these features make Benzoic acid, 5-amino-2-(trifluoromethyl)-, ethyl ester a compelling candidate for further exploration in drug discovery.

The chemical synthesis of this compound involves multi-step organic transformations that highlight modern synthetic methodologies. Key steps typically include halogenation followed by nucleophilic substitution to introduce the trifluoromethyl group onto the benzene ring. Subsequent amination reactions are then performed to install the amino substituent at the desired position. The final step often involves esterification to yield the ethyl ester derivative. These synthetic routes leverage advanced techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations to achieve high yields and enantiopurity where necessary.

The biological evaluation of derivatives derived from Benzoic acid, 5-amino-2-(trifluoromethyl)-, ethyl ester has revealed intriguing pharmacological profiles. Preclinical studies have demonstrated that certain analogs exhibit potent inhibitory activity against enzymes involved in inflammatory pathways such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are key mediators of inflammation and pain responses, making them attractive targets for therapeutic intervention. Additionally, some derivatives have shown promising antitumor activity by interfering with critical signaling pathways in cancer cells.

The structural features of this compound also make it suitable for developing probes used in biochemical assays. Fluorinated aromatic compounds are often employed as substrates or inhibitors in enzyme-based assays due to their high affinity for biological targets. By incorporating fluorescent or chromophoric groups into derivatives of Benzoic acid, 5-amino-2-(trifluoromethyl)-, ethyl ester, researchers can create sensitive detection tools for studying enzyme kinetics and substrate recognition mechanisms.

In conclusion,Benzoic acid, 5-amino-2-(trifluoromethyl)-, ethyl ester(CAS No. 1609672-11-8) represents a significant advancement in chemical biology with its unique structural characteristics and versatile applications. Its combination of fluorinated aromaticity with functionalizable amino and ester groups positions it as a valuable scaffold for drug discovery efforts aimed at treating various diseases including inflammation-related disorders and cancer. As research continues to uncover new therapeutic opportunities derived from this compound class，its importance is likely to grow even further within academia，industry，and clinical settings alike.